Cas no 69119-31-9 (3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid)

3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid structure
69119-31-9 structure
Product Name:3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid
CAS No:69119-31-9
MF:C16H10O6
MW:298.247004985809
CID:392200
PubChem ID:14379528
Update Time:2025-04-19

3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenecarboxylic acid,9,10-dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-
    • 3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic a
    • 3,8-dihydroxy-1-methylanthraquinone-2-carboxylic acid
    • 9,10-Dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic acid, 9CI
    • DTXSID401214929
    • SCHEMBL5142787
    • 3,8-dihydroxy-1-methyl-9,10-dioxoanthracene-2-carboxylic acid
    • CHEBI:174833
    • CHEMBL235387
    • 69119-31-9
    • 2-Anthracenecarboxylic acid, 9,10-dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-
    • 3,8-dihydroxy-1-methyl-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
    • AKOS040734504
    • 3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid
    • Inchi: 1S/C16H10O6/c1-6-11-8(5-10(18)12(6)16(21)22)14(19)7-3-2-4-9(17)13(7)15(11)20/h2-5,17-18H,1H3,(H,21,22)
    • InChI Key: MHABMANUFPZXEB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2C(C2=CC(=C(C(=O)O)C(C)=C21)O)=O)O

Computed Properties

  • Exact Mass: 298.0477
  • Monoisotopic Mass: 298.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 575.7±50.0 °C at 760 mmHg
  • PSA: 111.9
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Security Information

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